2,4,6-tris(diphenylphosphoryl)-1,3,5-triazine

• IUPAC Name: 2,4,6-tris(diphenylphosphoryl)-1,3,5-triazine
• InChI: InChI=1S/C39H30N3O3P3/c43-46(31-19-7-1-8-20-31,32-21-9-2-10-22-32)37-40-38(47(44,33-23-11-3-12-24-33)34-25-13-4-14-26-34)42-39(41-37)48(45,35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30H
• InChI Key: VAYNTFVDUSJTBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=NC(=NC(=N3)P(=O)(C4=CC=CC=C4)C5=CC=CC=C5)P(=O)(C6=CC=CC=C6)C7=CC=CC=C7
• Molecular Formula: C39H30N3O3P3
• Molecular Weight: 681.6 g/mol

Description

2,4,6-tris(diphenylphosphoryl)-1,3,5-triazine, commonly known as TPTZ, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. TPTZ is a heterocyclic compound that contains both nitrogen and phosphorus atoms, making it a useful reagent in various chemical reactions.

Mechanism of Action

TPTZ forms stable complexes with metal ions by coordinating with the metal ion through its nitrogen atoms. The formation of the TPTZ-metal ion complex can be detected by its characteristic absorption at 593 nm. The TPTZ-metal ion complex can be used to determine the concentration of metal ions in a sample.
Biochemical and Physiological Effects:
TPTZ has no known biochemical or physiological effects in living organisms. TPTZ is not toxic and is considered safe for laboratory use.

Advantages and Limitations for Lab Experiments

TPTZ is a versatile reagent that can be used in a wide range of chemical reactions. TPTZ is stable and has a long shelf-life, making it a useful reagent for laboratory experiments. However, TPTZ has limitations in that it can only be used to detect metal ions that form stable complexes with TPTZ. TPTZ cannot be used to detect metal ions that do not form stable complexes with TPTZ.

Future Directions

There are several future directions for the use of TPTZ in scientific research. One area of research is the development of new TPTZ-based reagents for the detection of metal ions. Another area of research is the synthesis of new TPTZ-based materials for use in catalysis and other chemical reactions. Additionally, TPTZ can be used in the development of new metal-organic frameworks and coordination polymers with unique properties.

Synthesis Methods

TPTZ can be synthesized by the reaction of diphenylphosphine with cyanuric chloride in the presence of a base. The reaction produces TPTZ as a white crystalline powder. The purity of TPTZ can be increased by recrystallization from organic solvents.

Scientific Research Applications

TPTZ has been widely used in scientific research due to its ability to form stable complexes with metal ions. TPTZ is commonly used as a reagent in the determination of iron and copper ions in biological and environmental samples. TPTZ has also been used in the synthesis of metal-organic frameworks (MOFs) and coordination polymers.